Cas no 121786-31-0 (L-2-Furylalanine)

L-2-Furylalanine structure

Product Name:L-2-Furylalanine

CAS No:121786-31-0

Molecular Formula:C₇H₉NO₃

Molecular Weight:155.15126

MDL:MFCD01860886

CID:136142

PubChem ID:2761503

L-2-Furylalanine Properties

Names and Identifiers

- (S)-2-Amino-3-(furan-2-yl)propanoic acid
- 2-Furanpropanoic acid, a-amino-, (aS)-
- 3-(2-FURYL)-L-ALANINE
- L-3-(2-Furyl)-alanine
- L-2-amino-3-benzofuran-3-yl-propionic acid
- L-2-amino-3-furan-2-yl-propionic acid
- L-2-Furylalanine
- 3-(2-FURYL)-L-ALANIN
- REF DUPL: 3-(2-Furyl)-L-alanine
- (2S)-2-Amino-3-(2-furyl)propionic acid
- (S)-2-Amino-3-(2-furanyl)propanoic acid
- 3-(2-Furyl)-L-alanine 3-(2-Furyl)-L-alanine
- (2S)-2-amino-3-(furan-2-yl)propanoic acid
- MFCD01860886
- 3-(2-furyl)alanine
- 3-Furan-2-ylalanine
- A50409
- 121786-31-0
- AM83672
- (2S)-2-Azaniumyl-3-(furan-2-yl)propanoate
- h-beta-(2-furyl)-l-alanine
- CS-0136614
- 127682-08-0
- AKOS016843091
- beta-2-furylalanine
- L-2-Furylalanine (H-L-Ala(2-Furyl)-OH)
- J-005523
- EN300-1300338
- PS-12180
- CHEMBL1221901
- (S)-2-Amino-3-(furan-2-yl)propanoicacid
- SCHEMBL180118
- 2-Furanpropanoic acid, alpha-amino-, (alphaS)-
- DTXSID70925938
- AC-5885
- DB-021592
- 3-(2-Furyl)-L-alanine
- (S)-2-amino-3-(furan-2-yl)propanoic acid
- +Expand
- MDL： MFCD01860886
- InChIKey： RXZQHZDTHUUJQJ-LURJTMIESA-N
- Inchi： InChI=1S/C7H9NO3/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3,6H,4,8H2,(H,9,10)/t6-/m0/s1
- SMILES： C1=COC(=C1)C[C@@H](C(=O)O)N

Computed Properties

Exact Mass: 155.05800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 155.058243149g/mol
Heavy Atom Count: 11
Complexity: 149
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.3
Topological Polar Surface Area: 76.5Å²

Experimental Properties

LogP: 0.93430
PSA: 76.46000
Boiling Point: 284.054 °C at 760 mmHg
Flash Point: 125.591 °C
Density: 1.29

L-2-Furylalanine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA54286-250mg	L-2-Furylalanine	121786-31-0	98%	250mg	$75.00
abcr	AB165797-250 mg	L-2-Furylalanine (H-L-Ala(2-Furyl)-OH); .	121786-31-0		250mg	€196.90	2023-06-23
Ambeed	A464780-5g	(S)-2-Amino-3-(furan-2-yl)propanoic acid	121786-31-0	98%	5g	$554.0
Chemenu	CM196276-5g	(S)-2-amino-3-(furan-2-yl)propanoic acid	121786-31-0	95%	5g	$444
Enamine	EN300-1300338-1.0g	(2S)-2-amino-3-(furan-2-yl)propanoic acid	121786-31-0		1g	$0.0
eNovation Chemicals LLC	D762026-250mg	2-Furanpropanoic acid, -amino-, (S)-	121786-31-0	95%	250mg	$175	2022-09-08
Fluorochem	224500-250mg	S)-2-Amino-3-(furan-2-yl)propanoic acid	121786-31-0	95%	250mg	￡84.00	2022-02-28
TRC	F865245-100mg	L-2-Furylalanine	121786-31-0		100mg	$81.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S88240-1g	(S)-2-Amino-3-(furan-2-yl)propanoic acid	121786-31-0	98%	1g	¥2761.0	2024-07-19

L-2-Furylalanine Synthesis

L-2-Furylalanine Related Literature

1. Investigation of matrix effects in nitrogen microwave inductively coupled atmospheric-pressure plasma mass spectrometry (MICAP-MS) for trace element analysis in steels†

Janina Roik,Sebastian Recknagel,Carlos Abad,Zengchao You J. Anal. At. Spectrom., 2023,38, 1253-1260
2. The use of phosphate bioisosteres in medicinal chemistry and chemical biology

Thomas S. Elliott,Aine Slowey,Yulin Ye,Stuart J. Conway Med. Chem. Commun., 2012,3, 735-751
3. An excellent colorimetric and “turn off” fluorescent probe for tetrahydrofuran based on a luminescent macrocyclic samarium(iii) complex†

Zhuo-Ran Yang,Cheng-Cheng Feng,Peng-Peng Nie,Ting-Ting Chen,Lin-Feng Zhang,Shuang Ma,Yin-Jing Shen,Ze-Ying Lu,Meng-Lu Lin,Kun Zhang Analyst, 2019,144, 5254-5260
4. Simultaneous quantification of dilute aqueous solutions of certain polycyclic aromatic hydrocarbons (PAHs) with significant fluorescent spectral overlap using total synchronous fluorescence spectroscopy (TSFS) and N-PLS, unfolded-PLS and MCR-ALS analysis

Keshav Kumar,A. K. Mishra Anal. Methods, 2011,3, 2616-2624
5. Large area growth of SnS2/graphene on cellulose paper as a flexible broadband photodetector and investigating its band structure through first principles calculations†

Venkatarao Selamneni,Sayan Kanungo,Parikshit Sahatiya Mater. Adv., 2021,2, 2373-2381
6. Facile and template-free synthesis of porous carbon modified with FeOx for transfer hydrogenation of nitroarenes†

Kunyu Wang,Zhipeng Zong,Yao Yan,Zhijun Xia,Dehua Wang New J. Chem., 2022,46, 5779-5784
7. Targeted synthesis of a mesoporous triptycene-derived covalent organic framework†

Zafer Kahveci,Timur Islamoglu,Ghulam Abbas Shar,Ransheng Ding,Hani M. El-Kaderi CrystEngComm, 2013,15, 1524-1527
8. Front cover

Chem. Commun., 2007, 641-641
9. Reactions of epoxides. Participation by a neighbouring ketal group in a boron trifluoride-catalysed rearrangement

Chem. Commun. (London), 1965, 545-545
10. Back cover

Dalton Trans., 2010,39, 8575-8576

121786-31-0 (L-2-Furylalanine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:121786-31-0)L-2-Furylalanine

Purity:99%

Quantity:5g

Price($):499.0